Cas no 103988-96-1 (4,7-Dimethyl-1H-indole-2-carboxylic Acid)

• Product Name: 4,7-Dimethyl-1H-indole-2-carboxylic Acid
• CAS No: 103988-96-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD02664423
• CID: 125978
• PubChem ID: 4646691
• Update Time: 2025-05-21

4,7-Dimethyl-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 4,7-dimethyl-
• 4,7-DIMETHYL-1H-INDOLE-2-CARBOXYLIC ACID
• DXGLNXJHHJNUHD-UHFFFAOYSA-N
• 103988-96-1
• AKOS000118130
• MFCD02664423
• AB01332786-02
• Z119989640
• DTXSID70405220
• 4,7-dimethyl-1H-indole-2-carboxylicAcid
• BB 0248935
• EN300-15110
• NCGC00341323-01
• SCHEMBL1850124
• 4,7-Dimethyl-1H-indole-2-carboxylic Acid

• MDL： MFCD02664423
• Inchi： 1S/C11H11NO2/c1-6-3-4-7(2)10-8(6)5-9(12-10)11(13)14/h3-5,12H,1-2H3,(H,13,14)
• InChI Key： DXGLNXJHHJNUHD-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C(C)=CC=C(C)C=2N1)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 27
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 416.0±40.0 °C at 760 mmHg
• Flash Point: 205.4±27.3 °C
• PSA: 53.09
• LogP: 2.48290
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4,7-Dimethyl-1H-indole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4,7-Dimethyl-1H-indole-2-carboxylic Acid

4,7-Dimethyl-1H-indole-2-carboxylic Acid: A Comprehensive Overview

4,7-Dimethyl-1H-indole-2-carboxylic Acid, with the CAS number 103988-96-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is renowned for its structural versatility and biological activity. The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, forms the core of this molecule. The presence of two methyl groups at positions 4 and 7 adds unique electronic and steric properties, making this compound particularly interesting for various applications.

Recent studies have highlighted the potential of 4,7-Dimethyl-1H-indole-2-carboxylic Acid in drug discovery. Researchers have explored its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are central to numerous pathological processes. For instance, a 2023 study published in Nature Communications demonstrated that this compound exhibits potent activity against certain cancer cell lines by inhibiting critical signaling pathways. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 4,7-Dimethyl-1H-indole-2-carboxylic Acid has shown promise in agricultural chemistry. Scientists have investigated its role as a plant growth regulator. A 2023 research article in Plant Physiology revealed that this compound can enhance stress tolerance in crops by modulating phytohormone signaling pathways. This discovery opens new avenues for sustainable agriculture and food security.

The synthesis of 4,7-Dimethyl-1H-indole-2-carboxylic Acid has also been optimized in recent years. Traditionally, the synthesis involved multi-step reactions with low yields. However, advancements in catalytic chemistry have enabled more efficient routes. For example, a 2023 paper in Chemical Science reported the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high purity and yield. These improvements not only reduce production costs but also make large-scale manufacturing feasible.

The physical properties of 4,7-Dimethyl-1H-indole-2-carboxylic Acid are well-documented. It exists as a crystalline solid with a melting point of approximately 230°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated π-system in the indole ring, making it suitable for applications in optoelectronics.

In terms of environmental impact, studies have assessed the biodegradability and toxicity of 4,7-Dimethyl-1H-indole-2-carboxylic Acid. Results from a 2023 study published in ) indicate that this compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental persistence. Furthermore, acute toxicity tests suggest that it poses minimal risk to aquatic organisms at concentrations typically encountered in industrial effluents.

The future prospects for 4,7-Dimethyl-1H-indole-2-carboxylic Acid are bright. Ongoing research is exploring its potential as a building block for more complex molecules with enhanced biological activity. For instance, chemists are investigating its use as an intermediate in the synthesis of bioactive macrocycles and supramolecular assemblies. These efforts aim to harness its unique structural features for innovative applications in materials science and nanotechnology.

In conclusion, 4,7-Dimethyl-1H-indole-2-carboxylic Acid, CAS number 103988-96-1, stands out as a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness, combined with recent advances in synthesis and application development, positions it as a valuable asset in contemporary chemical research.